1-ethynyl-7-oxa-2-azaspiro[3.5]nonane, trifluoroacetic acid
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Description
1-Ethynyl-7-oxa-2-azaspiro[3.5]nonane, trifluoroacetic acid is a chemical compound used for pharmaceutical testing . It is available for purchase as a high-quality reference standard .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the search results. The molecular formula is C11H14F3NO3 , and the molecular weight is 265.23 .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethynyl-7-oxa-2-azaspiro[3.5]nonane, trifluoroacetic acid involves the reaction of 1,7-dioxaspiro[5.5]undecane with ethynylmagnesium bromide followed by treatment with trifluoroacetic acid.", "Starting Materials": [ "1,7-dioxaspiro[5.5]undecane", "ethynylmagnesium bromide", "trifluoroacetic acid" ], "Reaction": [ "1. Add 1,7-dioxaspiro[5.5]undecane to a reaction flask", "2. Add ethynylmagnesium bromide to the reaction flask and stir for several hours", "3. Quench the reaction with water and extract the organic layer", "4. Dry the organic layer over magnesium sulfate and concentrate under reduced pressure", "5. Add trifluoroacetic acid to the residue and stir for several hours", "6. Purify the product by column chromatography" ] } | |
CAS RN |
2648947-42-4 |
Molecular Formula |
C11H14F3NO3 |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
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